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Compound of Interest

Compound Name: Clavamycin D

Cat. No.: B15560907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure

elucidation of Clavamycin D, a member of the clavam class of antibiotics. The following

sections detail the experimental protocols and spectroscopic data that were pivotal in

determining its molecular structure, presented in a format tailored for researchers and

professionals in the field of drug development and natural product chemistry.

Isolation and Purification of Clavamycin D
Clavamycin D is a naturally occurring antibiotic produced by the fermentation of Streptomyces

hygroscopicus NRRL 15879. The isolation and purification of Clavamycin D from the

fermentation broth is a critical first step in its structural characterization. The following protocol

is based on the methodologies described in the foundational scientific literature.

Experimental Protocol: Isolation and Purification

Fermentation and Harvest:Streptomyces hygroscopicus NRRL 15879 is cultured under

suitable fermentation conditions to produce Clavamycin D. The fermentation broth is

harvested and the mycelium is separated by centrifugation or filtration.

Initial Extraction: The supernatant, containing the secreted Clavamycin D, is subjected to

extraction with a suitable organic solvent, such as ethyl acetate, to partition the antibiotic

from the aqueous medium.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15560907?utm_src=pdf-interest
https://www.benchchem.com/product/b15560907?utm_src=pdf-body
https://www.benchchem.com/product/b15560907?utm_src=pdf-body
https://www.benchchem.com/product/b15560907?utm_src=pdf-body
https://www.benchchem.com/product/b15560907?utm_src=pdf-body
https://www.benchchem.com/product/b15560907?utm_src=pdf-body
https://www.benchchem.com/product/b15560907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chromatographic Separation: The crude extract is then subjected to a series of

chromatographic techniques for purification. This typically involves:

Adsorption Chromatography: The extract is passed through a column packed with a solid

adsorbent (e.g., silica gel) and eluted with a solvent gradient of increasing polarity to

separate compounds based on their affinity for the stationary phase.

Reversed-Phase Chromatography: Further purification is achieved using reversed-phase

high-performance liquid chromatography (HPLC). A C18 column is commonly employed,

with a mobile phase consisting of a mixture of water and an organic solvent like

acetonitrile or methanol, often with a modifying agent such as trifluoroacetic acid.

Fractions are collected and monitored for the presence of Clavamycin D.

Purity Assessment: The purity of the isolated Clavamycin D is assessed by analytical HPLC

and thin-layer chromatography (TLC).

Spectroscopic Analysis and Structure Elucidation
The determination of the chemical structure of Clavamycin D relies on a combination of

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS).

Mass Spectrometry
Mass spectrometry provides crucial information about the molecular weight and elemental

composition of Clavamycin D.

Experimental Protocol: Mass Spectrometry

Instrumentation: A high-resolution mass spectrometer, such as a Fast Atom Bombardment

(FAB) or Electrospray Ionization (ESI) instrument, is used.

Sample Preparation: A dilute solution of purified Clavamycin D is prepared in a suitable

solvent.

Data Acquisition: The sample is introduced into the mass spectrometer, and the mass-to-

charge ratio (m/z) of the molecular ion and any fragment ions are recorded.
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Table 1: Mass Spectrometry Data for Clavamycin D

Parameter Value Reference

Molecular Formula C₁₃H₂₁N₃O₆ [1]

Molecular Weight 315.32 g/mol [1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the cornerstone of the structural elucidation of Clavamycin D, providing

detailed information about the carbon-hydrogen framework and the connectivity of atoms within

the molecule. Both ¹H and ¹³C NMR data are essential for a complete structural assignment.

Experimental Protocol: NMR Spectroscopy

Instrumentation: A high-field NMR spectrometer (e.g., 300 MHz or higher) is used to acquire

the spectra.

Sample Preparation: A few milligrams of purified Clavamycin D are dissolved in a suitable

deuterated solvent, such as deuterium oxide (D₂O) or deuterated dimethyl sulfoxide (DMSO-

d₆).

Data Acquisition: A series of one-dimensional (¹H and ¹³C) and two-dimensional (e.g., COSY,

HSQC, HMBC) NMR experiments are performed to establish the complete structure.

Table 2: ¹H NMR Spectroscopic Data for Clavamycin D

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data unavailable in

search results

Table 3: ¹³C NMR Spectroscopic Data for Clavamycin D
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Chemical Shift (δ) ppm Assignment

Data unavailable in search results

Note: The specific ¹H and ¹³C NMR chemical shifts and coupling constants for Clavamycin D
are detailed in the primary literature and were not available in the conducted search results.

Logical Workflow for Structure Elucidation
The process of elucidating the structure of a novel natural product like Clavamycin D follows a

logical progression of experiments and data analysis. The following diagram illustrates this

workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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